Cas no 687565-89-5 (3-(4-chlorophenyl)-2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-(4-chlorophenyl)-2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 687565-89-5
• MF: C₂₀H₁₄Cl₂N₂O₂S₂
• MW: 449.373360157013
• CID: 5931312
• PubChem ID: 2155464
• Update Time: 2025-07-21

3-(4-chlorophenyl)-2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• 3-(4-chlorophenyl)-2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 3-(4-chlorophenyl)-2-[[2-(4-chlorophenyl)-2-oxoethyl]thio]-6,7-dihydro-
• 3-(4-chlorophenyl)-2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
• 3-(4-chlorophenyl)-2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• F0579-0700
• AKOS024585147
• 687565-89-5

• Inchi： 1S/C20H14Cl2N2O2S2/c21-13-3-1-12(2-4-13)17(25)11-28-20-23-16-9-10-27-18(16)19(26)24(20)15-7-5-14(22)6-8-15/h1-8H,9-11H2
• InChI Key： FJBKFLNJFBIACJ-UHFFFAOYSA-N
• SMILES： C1(SCC(C2=CC=C(Cl)C=C2)=O)N(C2=CC=C(Cl)C=C2)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 447.9873754g/mol
• Monoisotopic Mass: 447.9873754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 640.3±65.0 °C(Predicted)
• pka: -1.62±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(4-chlorophenyl)-2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Introduction to 3-(4-chlorophenyl)-2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 687565-89-5) and Its Applications in Modern Chemical Biology

The compound 3-(4-chlorophenyl)-2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one, identified by its CAS number 687565-89-5, represents a fascinating molecular entity within the realm of chemical biology. This heterocyclic compound features a complex structural framework that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and therapeutic development. The presence of a thienopyrimidine core, combined with chlorophenyl and sulfanyl substituents, endows the molecule with unique chemical and biological properties that have garnered significant interest from researchers.

At the heart of this compound's structure lies the thieno[3,2-d]pyrimidin-4-one scaffold, a bicyclic system that has emerged as a versatile motif in medicinal chemistry. Thienopyrimidines are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The specific arrangement of nitrogen and oxygen atoms within this scaffold facilitates hydrogen bonding interactions with biological targets, enhancing binding affinity and efficacy. Moreover, the 4-chlorophenyl group introduces lipophilicity and electronic modulation, which can fine-tune the compound's pharmacokinetic profile.

The sulfanyl moiety at the 2-position of the molecule plays a crucial role in modulating biological activity. Sulfanyl groups are frequently incorporated into drug candidates due to their ability to engage in various non-covalent interactions with proteins and nucleic acids. In this context, the sulfanyl substituent in 3-(4-chlorophenyl)-2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one likely contributes to its interaction with biological targets by forming hydrogen bonds or participating in hydrophobic interactions. This feature makes the compound an attractive scaffold for designing molecules with enhanced target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Studies using these techniques have suggested that 3-(4-chlorophenyl)-2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one may interact with enzymes and receptors involved in critical biological pathways. For instance, preliminary docking studies indicate potential binding to kinases and transcription factors implicated in cancer progression. These findings align with the growing interest in developing small-molecule inhibitors that target aberrant signaling pathways in diseases such as cancer.

The synthesis of this compound presents an intriguing challenge due to its intricate structural features. Multi-step organic reactions are typically employed to construct the thienopyrimidine core while introducing the necessary substituents at appropriate positions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been utilized to achieve high yields and regioselectivity. The optimization of these synthetic routes is essential for scalable production and further exploration of analogues.

In vitro pharmacological studies have begun to uncover the potential therapeutic applications of 3-(4-chlorophenyl)-2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one. Initial assays suggest activity against several disease-relevant targets without significant toxicity at tested concentrations. These preliminary results warrant further investigation into its mechanism of action and potential clinical utility. Researchers are particularly interested in exploring its effects on pathways involved in neurodegenerative disorders and inflammatory conditions.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like 3-(4-chlorophenyl)-2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one. By analyzing large datasets of chemical structures and biological activities, these algorithms can predict properties such as binding affinity and metabolic stability with remarkable accuracy. This approach has helped prioritize compounds for experimental validation and has reduced the time required for hit identification.

The future development of this compound will likely involve structure-activity relationship (SAR) studies to refine its pharmacological profile. By systematically modifying substituents or altering functional groups within the molecule's core structure, researchers can optimize its potency while minimizing off-target effects. Additionally, advances in biocatalysis may enable more sustainable synthetic routes, reducing environmental impact without compromising efficiency.

Collaborations between academic institutions, pharmaceutical companies, and biotech firms are essential for translating laboratory findings into clinical applications. Such partnerships facilitate access to resources, expertise, and regulatory guidance needed to bring novel therapeutics to market effectively. The growing interest in thienopyrimidine derivatives underscores their potential as next-generation drugs, making compounds like 3-(4-chlorophenyl)-2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3H, 7 H -thieno[ 3 , 2 d ] pyrimidin - 4 one ( CAS No . 687565 - 89 - 5 ) an exciting area for ongoing research.